Cas no 2228283-77-8 (1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one)

• Product Name: 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one
• CAS No: 2228283-77-8
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 6228641
• PubChem ID: 165629867
• Update Time: 2025-06-10

1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one
• 2228283-77-8
• EN300-1951846
• 1,1,1-trifluoro-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-one

• Inchi： 1S/C9H10F3NOS/c1-5(2)8-13-6(4-15-8)3-7(14)9(10,11)12/h4-5H,3H2,1-2H3
• InChI Key： NSMPQHDKECROMU-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C(F)(F)F)=O)N=C1C(C)C

Computed Properties

• Exact Mass: 237.04351960g/mol
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one

Chemical Profile of 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one (CAS No. 2228283-77-8)

The compound 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one (CAS No. 2228283-77-8) represents a fascinating molecular entity within the realm of pharmaceutical chemistry. Its unique structural framework, characterized by a trifluoromethyl group, a thiazole ring system, and an aliphatic ketone moiety, positions it as a potentially valuable scaffold for medicinal chemistry applications. This introduction delves into the compound's chemical properties, synthetic considerations, and its relevance in contemporary drug discovery efforts.

The structural composition of 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one encompasses several key functional groups that contribute to its chemical reactivity and biological profile. The presence of the trifluoromethyl group (CF₃) is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. The thiazole ring is another critical feature, known for its prevalence in biologically active molecules, including antibiotics and antiviral agents. The ketone functionality further diversifies the compound's potential interactions with biological targets.

In terms of synthetic methodologies, the preparation of 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one involves multi-step organic transformations that require careful optimization. The introduction of the trifluoromethyl group can be achieved through various strategies, such as halogen-metal exchange followed by fluorination or direct fluorination techniques. The thiazole ring can be constructed via cyclization reactions of appropriate precursors, often involving sulfur-containing compounds. The final step typically involves the formation of the ketone group through oxidation or condensation reactions.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for constructing complex molecules like 1,1,1-trifluoro-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-one. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the propyl side chain with high precision. Additionally, flow chemistry techniques have been utilized to improve reaction yields and reduce purification times. These innovations underscore the growing sophistication in pharmaceutical synthesis and highlight the compound's feasibility for industrial-scale production.

The biological activity of 1,1,1-trifluoro-3-2-(propan-2-y l)-1 ,3 -thiazol -4 - ylpropan - 2 - one has been explored in several preclinical studies. Its structural motifs suggest potential interactions with enzymes and receptors involved in inflammatory pathways and microbial infections. Notably , compounds featuring thiazole rings have demonstrated efficacy against bacterial strains resistant to conventional antibiotics . The trifluoromethyl group may further modulate pharmacokinetic properties , enhancing bioavailability and reducing susceptibility to degradation by metabolic enzymes.

Current research in medicinal chemistry emphasizes the development of novel scaffolds with improved pharmacological profiles . 1 , 1 , 1 - trifluoro - 3 - 2 - ( propan - 2 - y l ) - 1 , 3 - thiaz ol - 4 - ylpropan - 2 - one emerges as a promising candidate due to its unique combination of functional groups . Preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases implicated in cancer progression . Furthermore , its ability to cross cell membranes may make it suitable for topical applications or systemic delivery systems.

The role of computational modeling in drug discovery has significantly augmented the understanding of 1 , 1 , 1 - trifluoro - 3 - 2 - ( propan - 2 - y l ) - 1 , 3 - thiaz ol - 4 - ylpropan - 2 - one's interactions with biological targets . Molecular docking simulations have been employed to predict binding affinities with proteins such as proteases and transcription factors . These predictions guide experimental efforts by identifying key residues critical for drug-receptor interactions . Additionally , virtual screening techniques have helped identify analogs with enhanced potency or selectivity.

The pharmacokinetic properties of 1 , 1 , 1 - trifluoro - 3 - 2 - ( propan - 2 y l ) _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ thiaz ol _4_ ylpropan_ _ _ _ _ _ _ one_ are under active investigation to optimize its therapeutic potential . Pharmacokinetic studies assess parameters such as absorption , distribution , metabolism , excretion (ADME) to evaluate drug bioavailability and duration of action . The trifluoromethyl group is known to influence metabolic pathways ; thus ， understanding its impact on clearance rates is crucial for designing effective dosage regimens . Preclinical data suggest that this compound exhibits moderate oral bioavailability ， making it a viable candidate for further development.

The regulatory landscape for novel pharmaceutical entities necessitates rigorous testing to ensure safety and efficacy before human trials . Regulatory agencies require comprehensive data on chemical purity ， stability ， and toxicological profiles 。 Good Manufacturing Practices (GMP) must be adhered to during synthesis and formulation stages 。 As such ， robust analytical methodologies are employed to characterize _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _( propan_ –_–_–_–_–_–_–_–_–_–_–_–_–_– – – – – – – – – – – – – ) )'s physicochemical properties 。 These include spectroscopic techniques such as NMR ， mass spectrometry ， and infrared spectroscopy ， as well as chromatographic methods like HPLC and GC。

Future directions in the study of _ ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ( ( ( ( ( ( ( ( ( ( ( ( ( )' include exploring its potential in combination therapies ， where it may synergize with other drugs to enhance therapeutic outcomes 。 Additionally ， investigating its mechanism of action at a molecular level will provide insights into how it modulates biological pathways 。 Such knowledge is essential for optimizing dosing strategies and minimizing adverse effects。

The integration of artificial intelligence (AI) into drug discovery has revolutionized the identification of novel compounds like _ )'_. AI algorithms analyze vast datasets to predict promising scaffolds based on structural features and biological activity correlations 。 Machine learning models trained on experimental data can accelerate hit identification ， reducing time-to-market for new therapeutics 。 As computational power advances ， AI-driven drug design will play an increasingly pivotal role in optimizing candidates like this one for clinical development。